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Compound of Interest

Compound Name: Butyl methanesulfonate

Cat. No.: B7819434

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butyl methanesulfonate (BuMs), a butyl ester of methanesulfonic acid, serves as a crucial
reagent in organic synthesis, primarily as an alkylating agent.[1][2] Its utility extends to the
preparation of various agrochemicals, where the introduction of a butyl group can be a key step
in defining the molecule's biological activity and physicochemical properties. This document
provides detailed application notes and experimental protocols for the use of butyl
methanesulfonate in the synthesis of agrochemical intermediates and potentially as a reagent
in the synthesis of final agrochemical products. While specific, publicly available protocols for
the direct use of butyl methanesulfonate in the synthesis of commercialized agrochemicals
are limited, this guide offers protocols for its synthesis and for analogous reactions where it
could be employed.

Properties of Butyl Methanesulfonate
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Property Value Reference
CAS Number 1912-32-9 [2]
Molecular Formula CsH1203S [2]
Molecular Weight 152.21 g/mol [3]
Appearance Colorless to pale yellow liquid [2]
Boiling Point 172 °C (estimate) [3]

N Soluble in organic solvents,
Solubility o o [2]
limited solubility in water

Core Application: Alkylation in Agrochemical
Synthesis

Butyl methanesulfonate is an effective butylating agent, meaning it can transfer a butyl group
to a nucleophilic substrate. This reaction is fundamental in the synthesis of many organic
molecules, including those with applications in agriculture. The methanesulfonate group is an
excellent leaving group, facilitating nucleophilic substitution reactions.

Logical Workflow for Butyl Methanesulfonate in
Agrochemical Synthesis
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Synthesis of Butyl Methanesulfonate

n-Butanol Methanesulfonyl Chloride [Base (e.g., Triethylamine, Pyridine)]

Butyl Methanesulfonate

Application in Agrochemical Synthesis |

Agrochemical Precursor (Nucleophile) Butyl Methanesulfonate

Butylated Agrochemical Intermediate/Product

1,2,4-Triazole
(Sodium Salt)

Alkylation 1-Butyl-1H-1,2 4-triazole
(SN2 Reaction (Intermediate)

Butyl Methanesulfonate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: The Role of Butyl
Methanesulfonate in Agrochemical Synthesis]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b7819434#use-of-butyl-methanesulfonate-in-the-
preparation-of-agrochemicals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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